Cas no 946378-42-3 (1-(4-cyano-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-cyano-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide
• CAS No: 946378-42-3
• MF: C₂₂H₂₂N₄O₅
• MW: 422.433885097504
• CID: 5430515
• PubChem ID: 16014968
• Update Time: 2025-05-30

1-(4-cyano-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• D301-0178
• HMS1851P20
• AKOS001526972
• F3309-0718
• 1-(4-cyano-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazol-5-yl)piperidine-4-carboxamide
• NCGC00118092-01
• CHEMBL1566554
• 1-[4-cyano-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazol-5-yl]piperidine-4-carboxamide
• 1-(4-cyano-2-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide
• STK874558
• 946378-42-3
• VU0609944-1
• 1-[4-Cyano-2-[5-[(4-methoxyphenoxy)methyl]-2-furanyl]-5-oxazolyl]-4-piperidinecarboxamide
• 1-(4-cyano-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide

• Inchi： 1S/C22H22N4O5/c1-28-15-2-4-16(5-3-15)29-13-17-6-7-19(30-17)21-25-18(12-23)22(31-21)26-10-8-14(9-11-26)20(24)27/h2-7,14H,8-11,13H2,1H3,(H2,24,27)
• InChI Key： TUTCMTVKNCIHFI-UHFFFAOYSA-N
• SMILES： N1(C2OC(C3=CC=C(COC4=CC=C(OC)C=C4)O3)=NC=2C#N)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 422.15901982g/mol
• Monoisotopic Mass: 422.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 715.4±70.0 °C(Predicted)
• pka: 16.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-(4-cyano-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide

Compound CAS No 946378-42-3: 1-(4-Cyano-2-{5-(4-Methoxyphenoxy)methylfuran-2-yl}-1,3-Oxazol-5-yl)Piperidine-4-Carboxamide

The compound with CAS No 946378-42-3, named as 1-(4-cyano-2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-1,3-oxazol-5-yl)piperidine-4-carboxamide, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug design and material science.

The molecular structure of this compound is characterized by a piperidine ring substituted with a carboxamide group at the 4-position. The piperidine moiety is connected to a 1,3-oxazole ring, which itself is substituted with a cyano group and a furan derivative. The furan ring contains a methoxyphenyl group attached via an oxygen atom, creating a highly functionalized structure that offers diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of such complex molecules in the development of novel therapeutic agents. The presence of multiple functional groups, such as the cyano group, methoxyphenyl group, and oxazole ring, provides this compound with the ability to interact with various biological targets. These interactions can potentially lead to the development of drugs targeting specific diseases, including cancer and neurodegenerative disorders.

One of the key areas of research involving this compound is its role in drug delivery systems. The oxazole ring and furan substituents are known to enhance the solubility and bioavailability of drugs, making this compound an attractive candidate for improving the efficacy of pharmaceutical formulations. Additionally, the piperidine moiety contributes to the molecule's ability to penetrate cellular membranes, further enhancing its potential as a drug carrier.

Another significant aspect of this compound's research involves its application in materials science. The combination of aromatic rings and heterocyclic structures provides this molecule with unique electronic properties that make it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in nanotechnology have also explored the use of this compound in creating self-assembling nanostructures for applications in sensors and drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, coupling reactions, and cyclizations. The synthesis requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed more efficient synthetic pathways that minimize waste and improve scalability, making this compound more accessible for large-scale production.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in disease progression, such as kinases and proteases. Furthermore, its anti-inflammatory and antioxidant properties make it a promising candidate for treating chronic inflammatory diseases.

Despite its potential benefits, the development of this compound into a clinical drug requires further investigation into its toxicity profile and long-term effects on human health. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its safety and efficacy while maintaining its therapeutic potential.

In conclusion, the compound with CAS No 946378-42-3 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its complex structure provides a platform for exploring new therapeutic strategies and innovative materials solutions. As research continues to uncover its full potential, this compound holds great promise for contributing to advancements in medicine and technology.